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Compound of Interest

Compound Name: Pivalate

Cat. No.: B1233124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for pivaloyl chloride (CAS

No. 3282-30-2), a highly reactive and hazardous chemical widely used in pharmaceutical and

agrochemical synthesis. Adherence to strict safety protocols is essential to mitigate the risks

associated with its use.

Chemical and Physical Properties
Pivaloyl chloride, also known as trimethylacetyl chloride, is a colorless to light yellow, fuming

liquid with a pungent odor.[1][2] It is a branched-chain acyl chloride, first synthesized in 1874.

[3] Its high reactivity stems from the acyl chloride functional group.[2]
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Property Value Reference

Molecular Formula C5H9ClO [4]

Molecular Weight 120.58 g/mol [1][2]

Boiling Point 105-106 °C [1]

Melting Point -56 °C [1]

Density 0.979 - 0.980 g/mL at 20-25 °C [1][5]

Vapor Pressure 36 - 40 mbar at 20 °C [4][6]

Flash Point 8 - 19 °C [1][7][8]

Autoignition Temperature 455 °C / 851 °F [9]

Hazard Identification and Classification
Pivaloyl chloride is classified as a hazardous material due to its multiple dangerous properties.

[10] It is highly flammable, corrosive, and toxic.[4][11]

Hazard Class GHS Classification Hazard Statement

Flammable Liquid Category 2
H225: Highly flammable liquid

and vapour.[4][11]

Corrosive to Metals Category 1
H290: May be corrosive to

metals.[4][6]

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed.[4]

[11]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[4][11]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[12]

Acute Toxicity (Inhalation) Category 1/2
H330: Fatal if inhaled.[4][11]

[12]
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Supplemental Hazard Information:

Reacts violently with water (EUH014).[11]

Lachrymator (substance which increases the flow of tears).[9][13]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling pivaloyl chloride.[10]

Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields or

a face shield.[6][9]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, PVC), fire/flame resistant and

impervious clothing, and safety footwear.[6][10]

[14]

Respiratory Protection

A full-face respirator with an appropriate

cartridge is necessary if exposure limits are

exceeded or in case of inadequate ventilation.[6]

[9] A self-contained breathing apparatus (SCBA)

should be used for firefighting.[4][9]

Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[6][10]

Ground and bond containers and receiving equipment to prevent static discharge.[4][6]

Use only non-sparking tools and explosion-proof equipment.[6][9]

Avoid contact with skin, eyes, and clothing.[6][7] Do not breathe vapors or mist.[9][11]

Keep away from heat, sparks, open flames, and other ignition sources.[4][11]
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Do not eat, drink, or smoke when using this product.[6][14]

Wash hands thoroughly after handling.[14]

Storage:

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[6][14]

Keep in a fireproof place.[4]

Store locked up.[4][14]

Store away from incompatible materials such as bases, amines, strong oxidizing agents,

alcohols, and water.[10][14][15]

Protect containers from physical damage and check regularly for leaks.[14]

Containers may develop pressure; open carefully and vent periodically.[14]

Reactivity and Incompatibility
Pivaloyl chloride is a reactive chemical that can undergo hazardous reactions.

Water: Reacts vigorously and exothermically with water and moisture to produce

trimethylacetic acid and corrosive hydrochloric acid gas.[6][8][10]

Incompatible Materials: Avoid contact with bases (including amines), strong oxidizing agents,

alcohols, and some protic organic solvents like dimethylformamide and dimethyl sulfoxide.[8]

[14][15]

Ethers: May react vigorously or explosively with diisopropyl ether or other ethers in the

presence of trace amounts of metal salts.[6][8][15]

Metals: Corrosive to most metals, especially in the presence of moisture.[4][7][8]

Spill and Disposal Procedures
Spill Response:
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Minor Spills:

Eliminate all ignition sources.[14][15]

Wear appropriate PPE, including respiratory protection.[14]

Contain the spill with a non-combustible absorbent material like sand, earth, or vermiculite.

[4][10][14]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for disposal.[5][15]

Major Spills:

Evacuate the area and move upwind.[14]

Alert emergency services and the fire brigade.[14]

Prevent the spill from entering drains or waterways.[10][14]

Dike the area far ahead of the liquid spill for later disposal.[5][15]

Disposal:

Waste is classified as hazardous and must be disposed of in accordance with local, state,

and federal regulations.[16]

Dispose of contents and container to an approved waste disposal plant.[9][13]

Empty containers may retain product residue and can be dangerous.[16]

First Aid Measures
Immediate medical attention is required for any exposure to pivaloyl chloride.[4][9]
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[4]

[14] If not breathing, give artificial respiration.[5]

Call a physician or poison control center

immediately.[4]

Skin Contact

Immediately remove all contaminated clothing.

[4][14] Rinse the skin with plenty of water for at

least 15 minutes.[13][14] Seek immediate

medical attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

[4] Remove contact lenses if present and easy

to do.[4] Continue rinsing for at least 15

minutes.[14] Call a physician immediately.[4]

Ingestion

Rinse mouth with water.[4] Do NOT induce

vomiting.[4][14] Call a physician or poison

control center immediately.[4][14]

Experimental Protocols
Protocol 1: Transfer of Pivaloyl Chloride

Preparation:

Ensure a chemical fume hood is operational and the work area is clear of incompatible

materials.

Assemble all necessary equipment, including the sealed source container of pivaloyl

chloride, a dry, nitrogen-flushed receiving flask, and a clean, dry syringe or cannula.

Don appropriate PPE.

Inert Atmosphere:

Purge the receiving flask with an inert gas (e.g., nitrogen or argon).
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If using a syringe, ensure it is dry and purged with inert gas.

Transfer:

Carefully open the pivaloyl chloride container, being mindful of potential pressure buildup.

Slowly draw the desired amount of liquid into the syringe or transfer via cannula under

positive inert gas pressure.

Dispense the pivaloyl chloride into the receiving flask.

Cleanup:

Rinse the syringe or cannula with a suitable quenching agent (e.g., a dilute solution of

sodium bicarbonate or isopropanol) in a separate flask within the fume hood.

Securely close the pivaloyl chloride container.

Protocol 2: Quenching of Pivaloyl Chloride

Preparation:

Perform the quenching procedure in a chemical fume hood.

Prepare a quenching solution, such as a dilute solution of sodium bicarbonate, in a flask

equipped with a stirrer and placed in an ice bath to manage the exothermic reaction.

Quenching:

Slowly and carefully add the pivaloyl chloride dropwise to the stirred quenching solution.

Monitor the reaction temperature and control the addition rate to prevent excessive heat

generation.

Verification:

After the addition is complete, allow the mixture to stir until the reaction subsides.
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Check the pH of the aqueous layer to ensure it is neutral or slightly basic, indicating

complete quenching.

Disposal:

Dispose of the quenched mixture as hazardous waste according to institutional guidelines.

Visual Safety Guides
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Start: Prepare to Handle Pivaloyl Chloride

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Certified Chemical Fume Hood

Ground and Bond Equipment

Transfer Chemical Using Inert Atmosphere Techniques

Perform Reaction Under Inert Atmosphere

Quench Residual Reagent and Clean Glassware

Return Main Container to Secure Storage

End of Procedure

Click to download full resolution via product page

Caption: General workflow for handling pivaloyl chloride.
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Pivaloyl Chloride Spill Occurs

Assess Spill Size

Minor Spill

<100 mL

Major Spill

>100 mL

Evacuate Immediate Area Evacuate Lab & Alert Others

Don Full PPE (incl. Respirator) Call Emergency Services

Eliminate Ignition Sources

Contain with Non-combustible Absorbent

Collect with Non-sparking Tools

Dispose as Hazardous Waste

Ensure Area is Ventilated Before Re-entry

Click to download full resolution via product page

Caption: Decision tree for pivaloyl chloride spill response.
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Exposure to Pivaloyl Chloride

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water (15+ min) Rinse Mouth

Call for Immediate Medical Help Rinse Skin with Water (15+ min)

Call for Immediate Medical Help

Call for Immediate Medical Help Do NOT Induce Vomiting

Call for Immediate Medical Help

Click to download full resolution via product page

Caption: First aid response for pivaloyl chloride exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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